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Compound of Interest

Compound Name: Lauric anhydride

Cat. No.: B1208293

An In-depth Technical Guide to Lauric Anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties,
synthesis, and applications of lauric anhydride. The content is tailored for professionals in
research and development, offering detailed experimental protocols and structured data for
practical application.

Physicochemical Properties of Lauric Anhydride

Lauric anhydride, also known as dodecanoic anhydride, is the acid anhydride of lauric acid. It
is a key intermediate in various chemical syntheses, including the production of surfactants,
emulsifiers, and as a reagent in the formation of ester and amide linkages, which is of particular
interest in drug delivery systems for creating prodrugs.[1][2]

Data Presentation

The essential quantitative data for lauric anhydride are summarized in the table below for
easy reference and comparison.
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Property Value Source
CAS Number 645-66-9 [11[3114]
Molecular Formula C24H4603

Molecular Weight 382.62 g/mol

Melting Point 41-43 °C

Boiling Point 405.4 °C at 760 mmHg

Density 0.899 g/cm?3

Synthesis of Lauric Anhydride: An Experimental
Protocol

A common and effective method for the synthesis of lauric anhydride is the dehydration of
lauric acid using a dehydrating agent such as acetic anhydride. This protocol details a
procedure adapted from established synthesis principles.

Objective: To synthesize lauric anhydride from lauric acid and acetic anhydride.

Materials:

Lauric acid

o Acetic anhydride

» Toluene (or another suitable inert solvent)
« Distillation apparatus

¢ Heating mantle with magnetic stirrer

o Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
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Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a distillation
head, dissolve lauric acid in a minimal amount of toluene.

» Addition of Reagent: Add a stoichiometric excess of acetic anhydride to the lauric acid
solution.

e Reaction Conditions: Heat the mixture to boiling. The toluene will form a low-boiling
azeotrope with the acetic acid that is produced during the reaction.

* Removal of Byproduct: Continuously remove the toluene-acetic acid azeotrope by distillation.
This shifts the equilibrium towards the formation of lauric anhydride. Monitor the
temperature at the distillation head to ensure selective removal of the azeotrope.

» Reaction Completion: The reaction is considered complete when the distillation of acetic acid

ceases.

e Purification:

o Allow the reaction mixture to cool to room temperature.

o Remove the remaining toluene and any unreacted acetic anhydride under reduced
pressure using a rotary evaporator.

o The resulting crude lauric anhydride can be further purified by recrystallization from a
suitable solvent or by vacuum distillation.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis of lauric anhydride.
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Caption: Workflow for the synthesis of lauric anhydride.
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Chemical Reaction Pathway

The synthesis of lauric anhydride from lauric acid and acetic anhydride proceeds via a
nucleophilic acyl substitution reaction. The overall transformation is depicted in the following

signaling pathway diagram.
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Caption: Synthesis of lauric anhydride from lauric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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